Cas no 1261930-78-2 (4-(3-Benzyloxyphenyl)-3-fluorophenol)

• Product Name: 4-(3-Benzyloxyphenyl)-3-fluorophenol
• CAS No: 1261930-78-2
• MF: C₁₉H₁₅FO₂
• MW: 294.319608926773
• MDL: MFCD18314075
• CID: 2764245
• PubChem ID: 53219752
• Update Time: 2025-06-18

4-(3-Benzyloxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Benzyloxyphenyl)-3-fluorophenol, 95%
• MFCD18314075
• 1261930-78-2
• 4-(3-BENZYLOXYPHENYL)-3-FLUOROPHENOL
• DTXSID50684576
• 3'-(Benzyloxy)-2-fluoro[1,1'-biphenyl]-4-ol
• 4-(3-Benzyloxyphenyl)-3-fluorophenol

• MDL： MFCD18314075
• Inchi： 1S/C19H15FO2/c20-19-12-16(21)9-10-18(19)15-7-4-8-17(11-15)22-13-14-5-2-1-3-6-14/h1-12,21H,13H2
• InChI Key： JCZKCXDVKYVLMZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=C(C=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 294.10560788Da
• Monoisotopic Mass: 294.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Benzyloxyphenyl)-3-fluorophenol

Introduction to 4-(3-Benzyloxyphenyl)-3-fluorophenol (CAS No. 1261930-78-2)

4-(3-Benzyloxyphenyl)-3-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261930-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of biphenolic derivatives, characterized by the presence of both a benzyl ether moiety and a fluorine substituent on a phenolic ring. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The synthesis and structural elucidation of 4-(3-Benzyloxyphenyl)-3-fluorophenol involve sophisticated organic reactions, including cross-coupling and fluorination techniques. These synthetic pathways are critical in ensuring the purity and yield of the compound, which are essential for subsequent biological evaluations. The introduction of the fluorine atom at the 3-position of the phenol ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for pharmacological intervention.

In recent years, there has been a growing interest in biphenolic compounds due to their diverse biological activities. Studies have demonstrated that such molecules exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The presence of both the benzyloxy and fluorine groups in 4-(3-Benzyloxyphenyl)-3-fluorophenol suggests potential interactions with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have indicated that biphenolic derivatives can modulate signaling pathways associated with cancer cell proliferation and survival. The fluorine substituent, in particular, has been shown to improve the pharmacokinetic properties of drug candidates by enhancing their lipophilicity and reducing metabolic degradation. This makes 4-(3-Benzyloxyphenyl)-3-fluorophenol a valuable asset in the quest for more effective anticancer therapies.

Furthermore, the compound's structural motif aligns with emerging trends in medicinal chemistry, where multitargeted approaches are being explored to develop drugs with enhanced efficacy and reduced side effects. The benzyloxy group can serve as a hinge-binding moiety, allowing for interactions with multiple protein targets, while the fluorine atom provides additional binding interactions through hydrophobic and dipole-dipole forces. This dual functionality makes 4-(3-Benzyloxyphenyl)-3-fluorophenol a versatile scaffold for designing next-generation pharmaceuticals.

Recent advancements in computational chemistry have also contributed to the understanding of 4-(3-Benzyloxyphenyl)-3-fluorophenol's potential applications. Molecular docking simulations have been employed to predict its binding affinity to various biological targets, including kinases and transcription factors. These simulations have revealed that the compound can effectively interact with key enzymes involved in cancer metabolism, suggesting its role as a promising lead compound for further optimization.

The pharmacological evaluation of 4-(3-Benzyloxyphenyl)-3-fluorophenol has begun to yield intriguing results. In vitro assays have demonstrated its ability to inhibit the activity of several enzymes implicated in inflammation and cancer progression. Additionally, preliminary animal studies have shown that this compound exhibits favorable toxicity profiles, indicating its potential for safe clinical translation. These findings underscore the importance of continued research into this novel molecule.

The development of new therapeutic agents relies heavily on innovative synthetic methodologies. Researchers have been exploring various synthetic routes to optimize the production of 4-(3-Benzyloxyphenyl)-3-fluorophenol, focusing on improving yield and scalability while maintaining high purity standards. Advances in flow chemistry and catalytic processes have opened new avenues for efficient synthesis, which is crucial for industrial-scale production.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. In 4-(3-Benzyloxyphenyl)-3-fluorophenol, the fluorine atom at the 3-position plays a pivotal role in enhancing these properties, making it an ideal candidate for further development.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The case of 4-(3-Benzyloxyphenyl)-3-fluorophenol exemplifies how structural innovation can lead to novel therapeutic interventions. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for more effective treatments across various therapeutic areas.

In conclusion,4-(3-Benzyloxyphenyl)-3-fluorophenol (CAS No. 1261930-78-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing critical health challenges.